Cas no 63491-90-7 (2,10-Dioxa-3,6,9-trisilaundeca-4,7-diene, 3,3,6,6,9,9-hexamethyl-)

• Product Name: 2,10-Dioxa-3,6,9-trisilaundeca-4,7-diene, 3,3,6,6,9,9-hexamethyl-
• CAS No: 63491-90-7
• MF: C₁₂H₂₈O₂Si₃
• MW: 288.606026649475
• CID: 1652981
• PubChem ID: 71381102
• Update Time: 2025-04-21

2,10-Dioxa-3,6,9-trisilaundeca-4,7-diene, 3,3,6,6,9,9-hexamethyl- Chemical and Physical Properties

Names and Identifiers

• 2,10-Dioxa-3,6,9-trisilaundeca-4,7-diene, 3,3,6,6,9,9-hexamethyl-
• bis[2-[methoxy(dimethyl)silyl]ethenyl]-dimethylsilane
• 63491-90-7
• DTXSID60803574
• 3,3,6,6,9,9-HEXAMETHYL-2,10-DIOXA-3,6,9-TRISILAUNDECA-4,7-DIENE

• Inchi： 1S/C12H28O2Si3/c1-13-16(5,6)11-9-15(3,4)10-12-17(7,8)14-2/h9-12H,1-8H3
• InChI Key： GWKITAOGAAEJRV-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C=C[Si](C)(C)OC)C=C[Si](C)(C)OC

Computed Properties

• Exact Mass: 288.13974
• Monoisotopic Mass: 288.13970973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46
• LogP: 3.66700